2-(4-chlorophenyl)-N-[5-(propylthio)-1,3,4-thiadiazol-2-yl]acetamide

• IUPAC Name: 2-(4-chlorophenyl)-N-(5-propylsulfanyl-1,3,4-thiadiazol-2-yl)acetamide
• InChI: InChI=1S/C13H14ClN3OS2/c1-2-7-19-13-17-16-12(20-13)15-11(18)8-9-3-5-10(14)6-4-9/h3-6H,2,7-8H2,1H3,(H,15,16,18)
• InChI Key: AIPLUIGXYRMBCL-UHFFFAOYSA-N
• Canonical SMILES: CCCSC1=NN=C(S1)NC(=O)CC2=CC=C(C=C2)Cl
• Molecular Formula: C13H14ClN3OS2
• Molecular Weight: 327.9 g/mol

Description

Synthesis Analysis

The synthesis of related compounds often involves multi-step chemical reactions. For instance, novel derivatives containing thiadiazol and acetamide groups have been prepared through condensation reactions facilitated by carbodiimide condensation catalysis, demonstrating the complexity and versatility of synthetic routes for these molecules (Yu et al., 2014).

Molecular Structure Analysis

The molecular structure of compounds similar to 2-(4-chlorophenyl)-N-[5-(propylthio)-1,3,4-thiadiazol-2-yl]acetamide often features significant interactions that determine their crystalline arrangements. For example, molecules with chlorophenyl and thiadiazole components exhibit specific orientations and intermolecular interactions, such as C—H⋯O hydrogen bonds, which influence their crystal packing (Saravanan et al., 2016).

Chemical Reactions and Properties

Chemical properties of thiadiazole-containing compounds can include reactions under various conditions, leading to a range of products with different functionalities. For example, the synthesis of compounds through reactions involving thiadiazole and acetamide shows the reactivity of these groups under different synthetic conditions (Lelyukh et al., 2023).

Physical Properties Analysis

Physical properties such as solubility, melting point, and crystal structure are influenced by the molecular configuration and intermolecular forces. While specific data on this compound is not directly available, studies on structurally related molecules provide insights into how these properties can be analyzed and predicted based on molecular structure (Kumar et al., 2016).

Chemical Properties Analysis

The chemical properties, including reactivity with different reagents, stability under various conditions, and potential for further functionalization, are critical for understanding the behavior of these compounds. For instance, the synthesis and reactivity of thiadiazole acetamides highlight the chemical versatility and potential applications of these molecules in various domains (Gautam et al., 2013).